![molecular formula C13H15N3O4 B2439949 N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-5-methylisoxazole-3-carboxamide CAS No. 1795296-53-5](/img/structure/B2439949.png)
N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-5-methylisoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-5-methylisoxazole-3-carboxamide, also known as CPI-613, is a novel anticancer drug that has shown promising results in preclinical and clinical studies. This compound belongs to a class of drugs called lipoate analogs, which target the mitochondrial tricarboxylic acid (TCA) cycle and disrupt cancer cell metabolism.
Scientific Research Applications
Synthesis and Pharmacological Properties
Synthetic Techniques and Biological Activities : The chemical compound mentioned has closely related structures and derivatives that have been synthesized using both conventional and microwave-assisted techniques, demonstrating significant biological activities. For example, compounds like isothiazolopyridines and pyridothiazepines, which share structural similarities with the specified compound, have been prepared and evaluated for their biological properties (Youssef, Azab, & Youssef, 2012).
Antiallergic Activity : Derivatives of pyridine, such as those synthesized from 4-oxo-4H-1-benzopyran-3-carbonitriles or 2-amino-4-oxo-4H-1-benzopyran-3-carboxaldehydes, have been shown to exhibit antiallergic activity in rats, suggesting potential applications in developing antiallergic therapies (Nohara et al., 1985).
Immunosuppressive Properties : Isoxazol derivatives, including those structurally related to the compound , have shown promise as immunosuppressive agents. For instance, derivatives like leflunomide and its metabolites have been evaluated for their effects on dihydroorotate dehydrogenase, an enzyme crucial for pyrimidine synthesis, indicating potential applications in treating autoimmune diseases (Knecht & Löffler, 1998).
Chemical Oxidation and Anticonvulsant Properties : The oxidation behavior of related anticonvulsant compounds has been studied, providing insights into the chemical stability and potential pharmacological applications of such molecules (Adolphe-Pierre et al., 1998).
Modification to Reduce Metabolism : Research into structural modifications of related compounds to reduce metabolism by aldehyde oxidase (AO) has been conducted, highlighting the importance of such modifications in enhancing the pharmacokinetic profiles of potential therapeutic agents (Linton et al., 2011).
properties
IUPAC Name |
N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]-5-methyl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O4/c1-9-6-11(15-20-9)13(19)14-7-10(17)8-16-5-3-2-4-12(16)18/h2-6,10,17H,7-8H2,1H3,(H,14,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDCRHGSJXBSALS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NCC(CN2C=CC=CC2=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.